Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

SnF4 Synthesis and Key Properties
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Compound Focus: Tetrafluorostannane

CAS No.: 7783-62-2

Cat. No.: S573210

The most common synthesis method involves a direct reaction between tin(IV) chloride and anhydrous

hydrogen fluoride [1].

Table 1: Primary Synthesis Method of SnF4

Aspect Specification

Primary Method  Reaction of Tin(IV) Chloride with Anhydrous HF [1]

Chemical SnCla + 4 HF - SnFa + 4 HCI [1]

Equation

Key Requires use of anhydrous hydrogen fluoride, a highly corrosive and hazardous
Consideration material, demanding specialized equipment and strict safety protocols [1].

Table 2: Fundamental Properties of SnFa

Property Description / Value
Chemical Formula SnFa [1]

Molar Mass 194.704 g/mol [1]
Appearance White crystalline solid [1]
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Property Description / Value

Melting Point Above 700 °C (sublimes) [1]

Density 4.78 g/lcm3 [1]

Crystal Structure Tetragonal; octahedrally coordinated tin atoms [1]

Advanced Structural Characterization

Characterizing SnFa, especially in complex mixtures, is challenging due to the low energy differences in
techniques like X-ray Absorption Spectroscopy (XAS). Solid-state Nuclear Magnetic Resonance (NMR)

spectroscopy has emerged as a powerful technique to overcome this [2].

Table 3: Distinguishing SnF4 from SnF2 via Solid-State NMR

Feature Sn(lV) in SnFa Sn(ll) in SnF2

Coordination Geometry Symmetric octahedral [2] Asymmetric (e.g., 3 or 5-
coordinate) [2]

119Sn Chemical Shift Small (Span, Q: 0-200 ppm) [2] Very Large (Span, Q: ~700-1000
Anisotropy (CSA) ppm or more) [2]

19F |sotropic Chemical Distinctly different from SnFz; a Distinctly different from SnFa; a
Shift (8iso) difference of ~100 ppm [2] difference of ~100 ppm [2]

For low-concentration or amorphous samples (e.g., SnF2 in toothpaste), Dynamic Nuclear Polarization
(DNP) enhances 1°Sn NMR sensitivity, allowing for the quantification of Sn(IT) and Sn(I'V) populations by
fitting the NMR spectra based on their distinct CSA parameters [2].

The following diagram illustrates the workflow for this advanced characterization technique.
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Workflow for DNP-enhanced 119Sn NMR to characterize tin speciation.

Applications in Materials Science and Chemistry

SnFa serves as a versatile compound in several advanced research areas.
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¢ Precursor for Complex Fluorides: Reacting SnFa with alkali metal fluorides (e.g., KF) forms
hexafluorostannates (e.g., K2SnFs), where tin adopts an octahedral geometry [1].

e Lewis Acid in Adduct Formation: SnF4 acts as a Lewis acid, forming a variety of adducts with Lewis
bases, which are useful in coordination chemistry and materials synthesis [1].

¢ Electrocatalyst Doping: Sn and F can be co-doped into carbon-based materials (e.g., Fe-N-C
catalysts) to enhance performance in the Oxygen Reduction Reaction (ORR) for fuel cells and zinc-
air batteries. Fluorine's high electronegativity modifies the electron cloud density around metal
centers, optimizing catalytic activity and stability [3].

Key Takeaways for Researchers

¢ Primary Synthesis is straightforward but requires handling highly hazardous anhydrous HF [1].

e Structural Confirmation is best achieved via solid-state NMR, leveraging the large difference in
119Sn Chemical Shift Anisotropy between Sn(IV) and Sn(ll) species [2].

e Cutting-Edge Analysis of complex or dilute samples is enabled by DNP, which dramatically
enhances NMR sensitivity [2].

e Versatile Utility of SnF4 extends from fundamental inorganic synthesis to the development of
advanced functional materials for energy applications [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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